Cas no 56427-62-4 (Ethyl 4-Methoxy-2-methylbenzoate)

• Product Name: Ethyl 4-Methoxy-2-methylbenzoate
• CAS No: 56427-62-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD06204754
• CID: 1598945
• Update Time: 2025-04-23

Ethyl 4-Methoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-2-methyl-, ethyl ester
• Ethyl 4-Methoxy-2-methylbenzoate

• MDL： MFCD06204754
• Inchi： 1S/C11H14O3/c1-4-14-11(12)10-6-5-9(13-3)7-8(10)2/h5-7H,4H2,1-3H3
• InChI Key： OCVWTVSURRGDPJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1C)OC)=O

Computed Properties

• Exact Mass: 194.09432

Experimental Properties

• PSA: 35.53

Additional information on Ethyl 4-Methoxy-2-methylbenzoate

Benzoic acid, 4-methoxy-2-methyl-, ethyl ester (CAS No. 56427-62-4): A Comprehensive Overview

Benzoic acid, 4-methoxy-2-methyl-, ethyl ester, identified by its CAS number 56427-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This ester derivative of benzoic acid exhibits unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and synthetic organic chemistry.

The molecular structure of Benzoic acid, 4-methoxy-2-methyl-, ethyl ester consists of a benzoic acid backbone substituted with an ethyl ester group at the carboxyl position, a methoxy group at the 2-position, and a hydroxyl group at the 4-position. This particular arrangement of functional groups imparts distinct chemical reactivity and biological activity, which has been explored in numerous scientific studies.

In recent years, Benzoic acid, 4-methoxy-2-methyl-, ethyl ester has been studied for its potential applications in the development of novel pharmaceutical agents. Its structural features suggest that it may possess antimicrobial, anti-inflammatory, and antioxidant properties. These attributes have prompted researchers to investigate its efficacy in various preclinical models and to explore its possible use as an intermediate in the synthesis of more complex drug molecules.

One of the most intriguing aspects of Benzoic acid, 4-methoxy-2-methyl-, ethyl ester is its role as a building block in organic synthesis. The presence of both an ester and an aromatic ring provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. For instance, researchers have utilized this compound in the synthesis of heterocyclic compounds, which are known for their diverse biological activities and pharmaceutical potential.

The pharmaceutical industry has shown particular interest in derivatives of benzoic acid due to their well-documented pharmacological effects. Studies have indicated that compounds structurally related to Benzoic acid, 4-methoxy-2-methyl-, ethyl ester may interfere with metabolic pathways involved in inflammation and pain perception. This has led to investigations into its potential as a therapeutic agent for conditions such as arthritis and neuropathic pain.

Benzoic acid, 4-methoxy-2-methyl-, ethyl ester suggests that it could serve as an effective component in formulations designed to protect crops from pests and diseases.

The synthesis of Benzoic acid, 4-methoxy-2-methyl-, ethyl ester typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets the stringent requirements of industrial and research applications. These methods often incorporate catalytic processes and green chemistry principles to minimize waste and energy consumption.

In terms of analytical characterization, Benzoic acid, 4-methoxy-2-methyl-, ethyl ester can be identified using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These tools provide detailed information about the compound's molecular structure and purity, which are crucial for quality control in pharmaceutical manufacturing.

The biological activity of Benzoic acid, 4-methoxy-2-methyl-, ethyl ester has been further investigated through computational modeling and experimental studies. Molecular docking simulations have been used to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations have provided valuable insights into its potential mechanisms of action and have guided the design of more potent derivatives.

In conclusion, Benzoic acid, 4-methoxy-2-methyl-, ethyl ester (CAS No. 56427-62-4) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable tool for synthetic chemists and a promising candidate for developing new drugs and agrochemicals. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow even further.